A metal-free catalyst for the efficient and stable one-step photocatalytic production of pure hydrogen peroxide†
Catalysis Science & Technology Pub Date: 2022-02-08 DOI: 10.1039/D2CY00008C
Abstract
Hydrogen peroxide (H2O2) is widely used as a green and clean energy resource. Pure H2O2 solution has attracted much attention for its special applications in many fields. Photocatalytic water splitting for H2O2 production is an environmentally friendly method; however, most photocatalytic systems contain metallic elements, cocatalysts, and sacrificial agents that make it difficult to produce pure H2O2 solution. Herein, we report a one-step photoproduction of pure H2O2 solution using an efficient, highly stable, metal-free photocatalyst composed of quercetin-1 and methyl blue-1. Under visible light (λ ≥ 420 nm), the H2O2 yield reached 3676 μmol g−1 h−1 in pure water without the addition of any sacrificial agents. This work provides a new and green method for the one-step photoproduction of pure H2O2 solution using an efficient metal-free catalyst.
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Journal Name：Catalysis Science & Technology
Research Products
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CAS no.: 197794-83-5
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CAS no.: 14104-19-9
